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Introduction to Ochratoxin A-d5

Ochratoxin A-d5 (OTA-d5) is a deuterium-labeled internal standard used extensively in the accurate

quantification of the mycotoxin Ochratoxin A (OTA) through advanced mass spectrometry-based techniques.

This stable isotopologue features five deuterium atoms incorporated at the phenylalanine phenyl ring,

creating a mass shift of +5 Da from the native compound while maintaining nearly identical chemical

properties. [1] [2] The primary application of OTA-d5 lies in stable isotope dilution assays (SIDA), which

significantly enhance the precision and accuracy of OTA detection in complex matrices by compensating for

analyte losses during sample preparation and ionization variations during mass spectrometric analysis. [2]

The synthesis of OTA-d5 involves a condensation reaction between protected L-d5-phenylalanine and 5-

chloro-8-hydroxy-3-methyl-1-oxoisochromane-7-carboxylic acid (ochratoxin α, OTa), achieving

approximately 47% yield for the desired diastereomer. [2]

The significance of OTA-d5 in analytical chemistry stems from the toxicological profile of its non-

deuterated counterpart. OTA is produced by various Aspergillus and Penicillium species and is classified by

the International Agency for Research on Cancer (IARC) as a Group 2B carcinogen (possibly carcinogenic

to humans). [3] [4] [5] It demonstrates nephrotoxic, hepatotoxic, teratogenic, immunotoxic, and neurotoxic

effects in both humans and livestock. [3] [4] Chronic exposure to low OTA doses has been linked to Balkan
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endemic nephropathy, a progressive kidney disease leading to renal failure. [3] [4] The developing brain

shows particular susceptibility to OTA, with potential implications for neurodegenerative diseases. [4]

Basic Properties and Specifications

Chemical Identification: OTA-d5 has the CAS registry number 666236-28-8 and systematic IUPAC name

N-[[(3R)-5-Chloro-3,4-dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-yl]carbonyl]-L-(phenyl-

d5)alanine. [6] Its molecular formula is C~20~H~13~D~5~ClNO~6~, with a molecular weight of 403.813

g/mol. [6] The compound typically presents as a white to pale green solid with a melting point of 112-113°C.

[6]

Structural Characteristics: The deuterium atoms in OTA-d5 are incorporated at the phenylalanine phenyl

ring, replacing all five hydrogen atoms with deuterium while maintaining the same stereochemical

configuration as native OTA, with R-configuration at the 3-methyl-1-oxoisochromane position and S-

configuration at the phenylalanine chiral center. [1] [2] This strategic labeling preserves the chemical

reactivity and chromatographic behavior of the original molecule while creating the necessary mass

difference for mass spectrometric differentiation.

Table 1: Commercial Specifications of Ochratoxin A-d5

Parameter Specification Source/Product Code

Chemical Name Ochratoxin A-d5 ChemicalBook: CB72545506

CAS Registry 666236-28-8 [6]

Molecular Formula C~20~H~13~D~5~ClNO~6~ [6]

Molecular Weight 403.813 g/mol [6]

Melting Point 112-113°C [6]

Flash Point 2°C (35.6°F) [1]

Storage Temperature -20°C [1] [6]
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Commercial Availability: OTA-d5 is available as analytical standards in various concentrations and

formulations. Common commercial offerings include 10 μg/mL solutions in acetonitrile (Sigma-Aldrich

product #32245) at approximately $1180 for 2mL, and solid forms such as 0.5mg of pure compound for

around $275. [1] [6] The compound is classified under UN 1648, Class 3, Packing Group II for

transportation, indicating its status as a flammable liquid. [6]

Solubility and Storage Properties

Understanding the solubility profile of OTA-d5 is crucial for preparing accurate standard solutions in

analytical applications. The compound demonstrates varying solubility across different organic solvents,

with complete solubility in acetonitrile at the standard concentration of 10 μg/mL. [1] The solubility

characteristics follow similar patterns to native Ochratoxin A due to their nearly identical chemical

structures, with the deuterium labeling having minimal impact on solvation properties.

Table 2: Solubility Profile and Storage Requirements of Ochratoxin A-d5

Property Details Remarks

Solubility in Acetonitrile 10 μg/mL (standard

solution)

Complete solubility, preferred for HPLC [1]

Solubility in Chloroform Slightly soluble Suitable for extraction procedures [6]

Solubility in Ethyl
Acetate

Slightly soluble Useful for liquid-liquid extraction [6]

Solubility in DMSO Slightly soluble Appropriate for stock solutions [6]

Solubility in Methanol Slightly soluble Alternative solvent for HPLC [6]

Flash Point 2°C (35.6°F) Highly flammable, requires precautions [1]
[6]

Storage Temperature -20°C Protects against decomposition [1] [6]
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Property Details Remarks

Shelf Life Limited, expiry date on
label

Stability varies with storage conditions [1]

Storage Stability: OTA-d5 requires storage at -20°C to maintain stability, as indicated by the limited shelf

life and presence of expiry dates on commercial product labels. [1] [6] The compound is sensitive to elevated

temperatures and light exposure, which can accelerate degradation. For long-term stability, stock solutions

should be aliquoted to avoid repeated freeze-thaw cycles, and working solutions should be prepared fresh

regularly. Container compatibility is also important, with amber glass containers recommended to protect

against photodegradation.

Handling and Safety Protocols

Hazard Classification and Safety Measures

OTA-d5 carries significant health and safety hazards that require careful management. The compound is

classified under multiple hazard categories: Acute Toxicity (Category 4 for oral, dermal, and inhalation

exposure), Eye Irritation (Category 2), and Flammable Liquid (Category 2), with a flash point of only

2°C. [1] [6] The signal word "Danger" appears on GHS labeling, emphasizing the serious nature of these

hazards. [1]

Personal Protective Equipment (PPE) requirements include wearing appropriate gloves (chemically

resistant), safety goggles or face shield, and laboratory coats or protective clothing. All handling should

occur in a properly functioning chemical fume hood to prevent inhalation exposure, especially when

working with standard solutions where acetonitrile vapor may be present. For the solid compound, additional

protection against dust formation through respiratory protection may be necessary when weighing.

Exposure Controls and Emergency Measures

Engineering controls represent the primary defense against OTA-d5 exposure. These include using fume

hoods, ensuring adequate ventilation in storage areas, and implementing proper chemical containment
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measures. The Water Hazard Class (WGK) of 2 indicates that OTA-d5 is a moderate water hazard,

requiring precautions to prevent environmental contamination. [1]

In case of skin contact, immediately remove contaminated clothing and wash affected areas thoroughly with

soap and water. For eye exposure, flush with copious amounts of water for at least 15 minutes while holding

eyelids open. If inhaled, move the affected person to fresh air and seek medical attention if respiratory

symptoms develop. Emergency equipment including safety showers, eye wash stations, and appropriate fire

extinguishers (carbon dioxide or dry chemical for solvent fires) must be readily accessible in areas where

OTA-d5 is handled.

Disposal and Spill Management

Contaminated materials and waste containing OTA-d5 require careful disposal following applicable local,

regional, and national regulations. Spills should be contained immediately using appropriate absorbent

materials, with personnel wearing suitable PPE during cleanup. Contaminated surfaces should be thoroughly

decontaminated using appropriate solvents followed by detergent and water. Due to OTA-d5's status as a

possible carcinogen and its structural similarity to the Group 2B carcinogen OTA, it should be treated with

the same precautions as known carcinogens. [3] [4] [5]

Analytical Methodologies and Applications

HPLC and GC Analysis Techniques

OTA-d5 is suitable for both HPLC (High Performance Liquid Chromatography) and GC (Gas

Chromatography) applications when used as an internal standard. [1] For HPLC analysis, typically

reversed-phase C18 columns are employed with mobile phases consisting of aqueous and organic

components (often acetonitrile or methanol with acidic modifiers like acetic acid). Detection is most

effectively accomplished through tandem mass spectrometry (MS/MS) using multiple reaction monitoring

(MRM) transitions that differentiate between native OTA and OTA-d5 based on their 5 Da mass difference.

The typical MRM transition for OTA-d5 is m/z 404→239, compared to m/z 399→234 for native OTA,

though instrument-specific optimization is recommended. For GC analysis, derivatization (typically
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silylation or esterification) is necessary to improve volatility and detection characteristics. The internal

standard should be added to samples as early as possible in the extraction process to effectively correct for

analyte losses during sample preparation.

Stable Isotope Dilution Assay (SIDA) Protocol

The Stable Isotope Dilution Assay represents the gold standard for accurate OTA quantification using OTA-

d5. [2] The detailed protocol involves:

Sample Preparation: Weigh 2g of homogenized sample into a 50mL centrifuge tube
Internal Standard Addition: Add 100μL of OTA-d5 working solution (typically 100-500 ng/mL,

depending on expected OTA levels)
Extraction: Add 10mL of extraction solvent (acetonitrile:water, 60:40, v/v, with 1% acetic acid) and

shake vigorously for 60 minutes
Centrifugation: Centrifuge at 4000×g for 10 minutes and collect supernatant

Cleanup: Pass extract through an immunoaffinity column specific for ochratoxins
Elution: Elute with 2-4mL of methanol, evaporate to dryness under gentle nitrogen stream

Reconstitution: Redissolve in 100-200μL of mobile phase initial conditions
LC-MS/MS Analysis: Inject 10-20μL onto the LC-MS/MS system

This method achieves excellent accuracy and precision due to the nearly identical behavior of OTA and

OTA-d5 throughout the analytical process, with the deuterated standard compensating for extraction

efficiency variations, matrix effects, and ionization suppression.

Method Validation Parameters

For regulatory compliance, methods using OTA-d5 should be properly validated with the following

performance characteristics:

Linearity: Typically demonstrated from 0.1-50 μg/kg in food matrices
Recovery: Generally 85-110% for most food matrices when using SIDA

Precision: Relative standard deviation <15% for intermediate precision
Limit of Quantification: Typically 0.1-0.5 μg/kg depending on matrix and instrumentation

Selectivity: No interference from matrix components at OTA and OTA-d5 retention times
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Biosynthesis and GPCR Signaling Pathway

The biosynthesis of native OTA in fungi involves complex regulatory mechanisms, with emerging evidence

suggesting that G-protein coupled receptors (GPCRs) play a mediating role in how extracellular signals

influence OTA production. [5] Fungal GPCRs are transmembrane receptors that sense various external

ligands and environmental cues, transducing these signals intracellularly to coordinate cellular processes

including secondary metabolite production.

The diagram below illustrates how extracellular signals regulate OTA biosynthesis through GPCR-mediated

pathways in fungi:

GPCR-Mediated Regulation of OTA Biosynthesis

Extracellular Signals

GPCR Activation

Gα/Gβγ Dissociation

cAMP/PKA Pathway MAPK Cascade PLC Pathway

Gene Expression Changes

OTA Biosynthesis

RGS Proteins
(Signal Termination)

Click to download full resolution via product page
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GPCR-mediated signaling regulating OTA biosynthesis in fungi.

As illustrated above, various extracellular signals including nutrients, pheromones, environmental stresses,

and interspecific communication molecules are sensed by fungal GPCRs. [5] This activates downstream

signaling pathways including:

cAMP/PKA Pathway: Regulates gene expression through protein phosphorylation

MAPK Cascades: Transduce signals to nucleus through phosphorylation series
PLC Pathway: Generates secondary messengers like IP~3~ and DAG

These pathways ultimately converge to modulate the expression of genes involved in OTA biosynthesis, with

the regulator of G-protein signaling (RGS) proteins providing negative feedback by accelerating GTP

hydrolysis on Gα subunits. [5] Understanding this regulatory network provides potential targets for

controlling fungal contamination and OTA production in agricultural products.

Synthesis and Characterization of OTA-d5

Synthetic Route

The synthesis of OTA-d5 follows a convergent strategy involving the condensation of protected L-d5-

phenylalanine with 5-chloro-8-hydroxy-3-methyl-1-oxoisochromane-7-carboxylic acid (ochratoxin α, OTa).

[2] This approach yields OTA-d5 in approximately 47% diastereomeric yield, significantly higher than

previous synthetic routes for non-deuterated OTA, which achieved only 6-17% yields. [2] The key

advantages of this method include:

Utilization of commercially available L-d5-phenylalanine as starting material

Protection of functional groups to prevent side reactions
Mild coupling conditions to preserve stereochemistry

Efficient deprotection to yield final product

Analytical Characterization

Comprehensive characterization of synthetic OTA-d5 involves multiple analytical techniques to confirm

structure, purity, and isotopic enrichment:
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IR Spectroscopy: Verifies functional groups and overall molecular structure

NMR Spectroscopy: ^1^H NMR confirms deuterium incorporation at phenyl ring (disappearance of
aromatic proton signals); ^13^C NMR validates carbon skeleton

High-Resolution Mass Spectrometry (HRMS): Confirms molecular formula and exact mass
(403.813 g/mol)

Specific Rotation: Verifies stereochemical purity and configuration
HPLC-PDA/FLD: Assesses chemical purity and identifies potential impurities

The successful synthesis and thorough characterization of OTA-d5 enables its reliable application as an

internal standard for accurate OTA quantification across various food and biological matrices.

Regulatory Status and Compliance

While the U.S. Food and Drug Administration (FDA) has not established specific regulatory guidelines for

OTA, the European Union has implemented comprehensive limits for OTA in various food commodities. [3]

[4] These regulations continue to evolve as more toxicological data becomes available, with ongoing

scientific debate about potentially reclassifying OTA from Group 2B (possibly carcinogenic) to Group 2A

(probably carcinogenic) or even Group 1 (carcinogenic) based on accumulating evidence. [3]

The availability of OTA-d5 as a stable isotopically labeled standard has significantly improved the reliability

of monitoring data used for regulatory decisions. Analytical methods employing OTA-d5 can achieve the low

detection limits required for compliance with current regulatory limits, which typically range from 0.5-10

μg/kg across different food categories, with the strictest limits applied to baby foods and dietary

supplements.

Conclusion

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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